7-chloro-N-(4-methoxyphenyl)-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide

• IUPAC Name: 7-chloro-N-(4-methoxyphenyl)-1-oxo-3,4-dihydroisochromene-3-carboxamide
• InChI: InChI=1S/C17H14ClNO4/c1-22-13-6-4-12(5-7-13)19-16(20)15-8-10-2-3-11(18)9-14(10)17(21)23-15/h2-7,9,15H,8H2,1H3,(H,19,20)
• InChI Key: NGCDTGVRSYOGDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2CC3=C(C=C(C=C3)Cl)C(=O)O2
• Molecular Formula: C17H14ClNO4
• Molecular Weight: 331.7 g/mol
• CAS No.: 904811-98-9

Description

7-chloro-N-(4-methoxyphenyl)-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide is a useful research compound. Its molecular formula is C17H14ClNO4 and its molecular weight is 331.75. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Anticancer Research

Compounds with intricate structures, including isochromene derivatives and related chemical frameworks, have been extensively studied for their antitumor and anticancer properties. For example, compounds derived from imidazotetrazines and isochromene have shown potential in antitumor activity, suggesting that similar compounds could be explored for their effectiveness against various types of cancer (Stevens et al., 1984; Mondal et al., 2003).

Synthetic Chemistry and Material Science

Compounds like 7-chloro-N-(4-methoxyphenyl)-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide serve as important intermediates or end products in the synthesis of novel materials. Their complex structures can be pivotal in developing new polymeric materials with unique properties for applications in technology and medicine. Studies have shown the synthesis and characterization of novel polyamides, indicating the role of complex molecules in creating new materials with desirable thermal and physical properties (Hsiao et al., 1999).

Fluorescent Labeling and Chromatography

Derivatives of coumarin and isochromene have been used as fluorescent labeling reagents, highlighting the potential of complex organic compounds in enhancing detection and analysis techniques in biochemistry and analytical chemistry (Takadate et al., 1989). Such applications are crucial for the advancement of analytical methods, particularly in high-performance liquid chromatography (HPLC) and other chromatographic techniques.

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Compounds with similar structures have been shown to exhibit antitrypanosomal and antiplasmodial activities, suggesting potential effects on these pathways .

Result of Action

Compounds with similar structures have been shown to exhibit antitrypanosomal and antiplasmodial activities, suggesting potential effects on these cellular processes .

Biochemical Analysis

Biochemical Properties

It has been suggested that it may interact with a variety of enzymes, proteins, and other biomolecules

Cellular Effects

It is possible that this compound could influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

It is possible that it interacts with certain enzymes or cofactors, and may have effects on metabolic flux or metabolite levels .

Transport and Distribution

It is possible that it interacts with certain transporters or binding proteins, and may have effects on its localization or accumulation .

Subcellular Localization

It is possible that it has certain targeting signals or post-translational modifications that direct it to specific compartments or organelles .